![molecular formula C16H16N2O5 B4063267 2-(2-ethoxyphenoxy)-N-(2-nitrophenyl)acetamide](/img/structure/B4063267.png)
2-(2-ethoxyphenoxy)-N-(2-nitrophenyl)acetamide
Overview
Description
2-(2-ethoxyphenoxy)-N-(2-nitrophenyl)acetamide, commonly known as ENPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ENPA is a synthetic compound that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Chemoselective Synthesis
A study by Magadum and Yadav (2018) demonstrates the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, using immobilized lipase, highlighting the relevance of similar compounds in synthesizing pharmaceuticals with specific functionalities (Magadum & Yadav, 2018).
Pharmacological Assessment
Rani et al. (2016) synthesized novel acetamide derivatives for evaluating cytotoxic, anti-inflammatory, analgesic, and antipyretic activities, indicating the therapeutic potential of similar acetamide compounds in medicine (Rani, Pal, Hegde, & Hashim, 2016).
Anticancer Activities
Another study by Rani, Pal, Hegde, and Hashim (2014) developed 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, assessing their anticancer, anti-inflammatory, and analgesic activities, showcasing the significance of acetamide derivatives in developing potential anticancer agents (Rani, Pal, Hegde, & Hashim, 2014).
Diagnostic Applications
Kurumaya et al. (1988) synthesized [13C]phenacetin for a breath test to diagnose liver disease, illustrating the diagnostic use of acetamide derivatives in healthcare (Kurumaya, Kajiwara, Abei, Hirano, & Kokubun, 1988).
Optical Properties and Indicators
Wannalerse and colleagues (2022) explored the synthesis, crystal structure, DFT calculations, and optical properties of orcinolic derivatives, highlighting their potential as OH− indicators, which could have implications in sensing and detection technologies (Wannalerse et al., 2022).
Properties
IUPAC Name |
2-(2-ethoxyphenoxy)-N-(2-nitrophenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5/c1-2-22-14-9-5-6-10-15(14)23-11-16(19)17-12-7-3-4-8-13(12)18(20)21/h3-10H,2,11H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFUFWIUTXZAKCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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